Cas no 406923-62-4 (5-Fluoro-2-methyl-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 5-Fluoro-2-methyl-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 406923-62-4
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 3974040
• PubChem ID: 85816810
• Update Time: 2025-06-20

5-Fluoro-2-methyl-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 5-fluoro-3,4-dihydro-2-methyl-
• 5-fluoro-2-methyl-3,4-dihydroisoquinolin-1(2H)-one
• 5-fluoro-2-methyl-3,4-dihydroisoquinolin-1-one
• 406923-62-4
• 5-Fluoro-2-methyl-3,4-dihydroisoquinolin-1(2H)-one

• Inchi： 1S/C10H10FNO/c1-12-6-5-7-8(10(12)13)3-2-4-9(7)11/h2-4H,5-6H2,1H3
• InChI Key： NZHAXFSIKFRAGV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(N(C)CCC=21)=O

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.3Ų

Additional information on 5-Fluoro-2-methyl-3,4-dihydroisoquinolin-1(2H)-one

5-Fluoro-2-methyl-3,4-dihydroisoquinolin-1(2H)-one (CAS No. 406923-62-4): An Overview of a Promising Compound in Pharmaceutical Research

5-Fluoro-2-methyl-3,4-dihydroisoquinolin-1(2H)-one (CAS No. 406923-62-4) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of dihydroisoquinolines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of 5-Fluoro-2-methyl-3,4-dihydroisoquinolin-1(2H)-one features a substituted dihydroisoquinoline ring with a fluorine atom at the 5-position and a methyl group at the 2-position. The presence of these substituents imparts specific physicochemical properties that contribute to its biological activity and pharmacological profile. The fluorine atom, in particular, is known to enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have explored the potential therapeutic applications of 5-Fluoro-2-methyl-3,4-dihydroisoquinolin-1(2H)-one in various disease models. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the neuroprotective effects of 5-Fluoro-2-methyl-3,4-dihydroisoquinolin-1(2H)-one. Preclinical studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through its ability to modulate intracellular signaling pathways involved in cell survival and death.

In addition to its anti-inflammatory and neuroprotective properties, 5-Fluoro-2-methyl-3,4-dihydroisoquinolin-1(2H)-one has also been investigated for its analgesic effects. Studies have demonstrated that this compound can effectively reduce pain responses in animal models of nociception. The analgesic activity is believed to be mediated through its interaction with opioid receptors, although further research is needed to elucidate the exact mechanism.

The pharmacokinetic profile of 5-Fluoro-2-methyl-3,4-dihydroisoquinolin-1(2H)-one has also been studied extensively. Preclinical data indicate that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in animal studies suggests that it may have a favorable safety margin for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Fluoro-2-methyl-3,4-dihydroisoquinolin-1(2H)-one in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating inflammatory conditions. However, more extensive clinical trials are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

In conclusion, 5-Fluoro-2-methyl-3,4-dihydroisoquinolin-1(2H)-one (CAS No. 406923-62-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and clinical utility, paving the way for potential new treatments for various diseases.